Cas no 1806377-59-2 (1-Bromo-1-(5-(methylthio)-2-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-(methylthio)-2-nitrophenyl)propan-2-one
• CAS No: 1806377-59-2
• MF: C₁₀H₁₀BrNO₃S
• MW: 304.160300731659
• CID: 4980123
• Update Time: 2025-05-21

1-Bromo-1-(5-(methylthio)-2-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-(methylthio)-2-nitrophenyl)propan-2-one

• Inchi： 1S/C10H10BrNO3S/c1-6(13)10(11)8-5-7(16-2)3-4-9(8)12(14)15/h3-5,10H,1-2H3
• InChI Key： PHCHYCLZUSXSEM-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1[N+](=O)[O-])SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 88.2

Additional information on 1-Bromo-1-(5-(methylthio)-2-nitrophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(5-(methylthio)-2-nitrophenyl)propan-2-one (CAS: 1806377-59-2)

The compound 1-Bromo-1-(5-(methylthio)-2-nitrophenyl)propan-2-one (CAS: 1806377-59-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-Bromo-1-(5-(methylthio)-2-nitrophenyl)propan-2-one, which make it a promising candidate for the development of novel inhibitors targeting specific enzymes or pathways. The presence of the bromo and nitro functional groups, along with the methylthio moiety, suggests potential reactivity and binding affinity towards biological targets. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated that 1-Bromo-1-(5-(methylthio)-2-nitrophenyl)propan-2-one exhibits notable activity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic investigations reveal that the compound may induce apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. These findings underscore its potential as a lead compound for anticancer drug development.

Additionally, recent research has explored the compound's interactions with various biological macromolecules, including proteins and nucleic acids. Computational modeling and molecular docking studies have provided insights into the binding modes and affinity of 1-Bromo-1-(5-(methylthio)-2-nitrophenyl)propan-2-one with target proteins, further elucidating its mechanism of action. These studies are crucial for the rational design of derivatives with improved efficacy and reduced toxicity.

Despite these promising results, challenges remain in the development of 1-Bromo-1-(5-(methylthio)-2-nitrophenyl)propan-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound towards clinical trials.

In conclusion, 1-Bromo-1-(5-(methylthio)-2-nitrophenyl)propan-2-one represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities warrant further investigation to fully exploit its potential in addressing unmet medical needs. Future research should focus on optimizing its pharmacological properties and exploring its applications in combination therapies.